Cas no 357927-50-5 (2-Bromo-4-fluoropyridine)

• Product Name: 2-Bromo-4-fluoropyridine
• CAS No: 357927-50-5
• MF: C₅H₃BrFN
• MW: 175.98642373085
• MDL: MFCD09260909
• CID: 67834
• PubChem ID: 21885884
• Update Time: 2025-06-29

2-Bromo-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine
• 2-Bromo-4-fluoro-pyridine
• PYRIDINE, 2-BROMO-4-FLUORO-
• PubChem3004
• PYBR71
• KSC493M3N
• 4-FLUORO-2-BROMOPYRIDINE
• AIEATTRZKVGMBO-UHFFFAOYSA-N
• BCP26769
• SBB089109
• FCH836534
• PC5846
• AB50032
• AS04781
• SY028281
• BC002380
• AB0009836
• AX8020418
• B4760
• AM2006185
• CS-W003601
• 357927-50-5
• A6238
• SCHEMBL688866
• 2-Bromo-4-fluoropyridine, 96%
• MFCD09260909
• PS-8595
• J-400251
• EN300-94213
• AM20061850
• DTXSID70619446
• HY-W003601
• AKOS005064104
• AC-1906
• FT-0647947
• 640-737-0
• DTXCID70570200

• MDL： MFCD09260909
• Inchi： 1S/C5H3BrFN/c6-5-3-4(7)1-2-8-5/h1-3H
• InChI Key： AIEATTRZKVGMBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)F

Computed Properties

• Exact Mass: 174.94300
• Monoisotopic Mass: 174.94329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2

Experimental Properties

• Density: 1.699 g/mL at 25 °C
• Boiling Point: 188.791℃/760mmHg
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.537
• PSA: 12.89000
• LogP: 1.98320

2-Bromo-4-fluoropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：Comb liq.
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-4-fluoropyridine

2-Bromo-4-fluoropyridine and Its Role in CAS No. 357927-50-5 in Biomedical Research

2-Bromo-4-fluoropyridine, also known as CAS No. 357927-50-5, is a versatile heterocyclic compound that has garnered significant attention in the field of biomedical research due to its unique chemical properties and potential applications in drug discovery. This compound belongs to the class of pyridine derivatives, which are characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of bromine and fluorine substituents on the pyridine ring significantly influences its reactivity, solubility, and biological activity, making it a valuable scaffold for the development of novel therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-4-fluoropyridine through various methodologies, including electrophilic substitution reactions and nucleophilic aromatic substitution. These synthetic routes have been optimized to enhance yield and purity, which is crucial for its application in pharmaceutical development. A study published in Organic & Biomolecular Chemistry in 2023 highlighted the use of catalytic asymmetric synthesis to produce 2-Bromo-4-fluoropyridine with high enantiomeric purity, demonstrating its potential as a chiral building block for the design of racemic mixtures and enantiomerically enriched compounds.

The chemical structure of 2-Bromo-4-fluoropyridine consists of a pyridine ring with bromine at the 2-position and fluorine at the 4-position. This specific arrangement of substituents confers unique electronic and steric properties to the molecule. The bromine atom, being a strong electron-withdrawing group, enhances the electrophilicity of the pyridine ring, while the fluorine atom contributes to the molecule's hydrophobicity. These properties make 2-Bromo-4-fluoropyridine an attractive candidate for the development of targeted drug delivery systems and prodrug strategies.

One of the most promising applications of 2-Bromo-4-fluoropyridine is in the field of antitumor therapy. Recent research has shown that derivatives of this compound can exhibit significant cytotoxic activity against various cancer cell lines. A 2022 study published in Journal of Medicinal Chemistry reported the synthesis of a series of 2-Bromo-4-fluoropyridine derivatives that demonstrated potent apoptotic effects on human breast cancer cells. The study suggested that these compounds may act by inducing mitochondrial dysfunction and autophagy inhibition, which are key mechanisms in cancer cell death.

Another area of interest is the use of 2-Bromo-4-fluoropyridine in antimicrobial drug development. The compound's ability to disrupt bacterial cell membranes has been explored in several studies. A 2023 paper in Antimicrobial Agents and Chemotherapy demonstrated that 2-Bromo-4-fluoropyridine derivatives can effectively inhibit the growth of Gram-positive bacteria by interfering with the cell wall synthesis pathway. This finding has important implications for the development of new antibiotics, especially in light of the growing global threat of antimicrobial resistance.

In addition to its therapeutic potential, 2-Bromo-4-fluoropyridine has also been investigated for its role in neurodegenerative diseases. Research published in Neuropharmacology in 2023 suggested that this compound may have neuroprotective properties by modulating glutamatergic signaling and reducing oxidative stress in neuronal cells. These findings open new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthetic versatility of 2-Bromo-4-fluoropyridine has also led to its use in the development of fluorescent probes for bioimaging applications. A study in Chemical Communications (2023) described the synthesis of a fluorinated pyridine derivative based on 2-Bromo-4-fluoropyridine that exhibited excellent photostability and brightness, making it suitable for in vivo imaging of cellular processes. This application highlights the compound's potential in biomedical imaging and drug delivery monitoring.

Despite its promising applications, the use of 2-Bromo-4-fluoropyridine in biomedical research is not without challenges. One of the primary concerns is the toxicological profile of the compound. While studies have shown its potential therapeutic benefits, further research is needed to fully understand its long-term safety and pharmacokinetic behavior in biological systems. Additionally, the environmental impact of 2-Bromo-4-fluoropyridine and its derivatives must be carefully evaluated to ensure their safe use in both research and clinical settings.

In conclusion, 2-Bromo-4-fluoropyridine (CAS No. 357927-50-5) is a multifunctional compound with a wide range of applications in biomedical research. Its unique chemical properties make it a valuable scaffold for the development of new therapeutics, particularly in the fields of antitumor therapy, antimicrobial drug development, and neurodegenerative disease treatment. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in the advancement of biomedical science and pharmaceutical innovation.